Cas no 2171574-64-2 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid
• CAS No: 2171574-64-2
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6547167
• PubChem ID: 165555687
• Update Time: 2025-06-08

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(thiophen-2-yl)propanoic acid
• EN300-1543068
• 2171574-64-2

• Inchi： 1S/C27H26N2O5S/c30-24(31)14-22(23-10-5-13-35-23)28-26(32)25(16-11-12-16)29-27(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,13,16,21-22,25H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CTFWQLJXBHGGHC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid

Introduction to 3-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic Acid (CAS No. 2171574-64-2)

3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid (CAS No. 2171574-64-2) is a complex organic compound with significant potential in various areas of chemical and pharmaceutical research. This compound is characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, an acetamido functionality, and a thiophene ring. These structural features contribute to its unique chemical properties and biological activities.

The cyclopropyl group in the molecule imparts conformational rigidity and influences the overall stability and reactivity of the compound. This feature is particularly important in the context of drug design, where conformational constraints can enhance the binding affinity and selectivity of therapeutic agents. Recent studies have shown that cyclopropyl-containing compounds exhibit enhanced pharmacokinetic properties, making them attractive candidates for drug development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis due to its ease of removal and compatibility with various coupling reactions. In the context of 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid, the Fmoc group serves to protect the amino functionality during synthetic manipulations, ensuring that the desired product is obtained with high purity and yield. The removal of the Fmoc group can be achieved under mild conditions, such as treatment with piperidine in dimethylformamide (DMF), making it a versatile choice for synthetic chemists.

The acetamido functionality in the molecule plays a crucial role in modulating its biological activity. Acetamides are known to form hydrogen bonds with biological targets, which can enhance their binding affinity and stability. In addition, the acetamido group can be easily modified through various chemical reactions, allowing for the synthesis of analogs with tailored properties. Recent research has demonstrated that acetamides can exhibit anti-inflammatory, antimicrobial, and antiviral activities, making them valuable scaffolds for drug discovery.

The presence of a thiophene ring in the structure of 3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(thiophen-2-yl)propanoic acid adds another layer of complexity to its chemical profile. Thiophenes are heterocyclic compounds that are widely found in natural products and synthetic drugs due to their diverse biological activities. The thiophene ring can participate in π-stacking interactions with biomolecules, which can influence the compound's pharmacological properties. Studies have shown that thiophene-containing compounds can exhibit potent antitumor, antiviral, and anti-inflammatory activities.

In terms of its applications, 3-2-Cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl}amino)acetamido)-3-(thiophen)-propanoic acid has shown promise in several areas of research. For instance, it has been investigated as a potential lead compound for the development of new anticancer agents. The combination of its structural features—cyclopropyl rigidity, Fmoc protection, acetamido functionality, and thiophene ring—makes it an attractive candidate for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Beyond cancer research, this compound has also been explored for its potential as an antimicrobial agent. The presence of multiple functional groups that can interact with biological targets suggests that it could be effective against a range of pathogens. Preliminary studies have indicated that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

In addition to its therapeutic potential, 3-2-Cyclopropyl-2-{(9H-fluoren)-methoxycarbonyl}amino)acetamido)-3-(thiophen)-propanoic acid has also found applications in materials science. The unique electronic properties of the thiophene ring make it suitable for use in organic electronics and photovoltaic devices. Researchers have synthesized polymers containing this compound as monomers, which exhibit high charge carrier mobility and excellent photostability.

The synthesis of 3-2-Cyclopropyl-{(9H-fluoren-methoxycarbonyl}amino)acetamido)-3-(thiophen)-propanoic acid typically involves a multi-step process that includes the formation of the cyclopropyl moiety, introduction of the Fmoc protecting group, attachment of the acetamido functionality, and incorporation of the thiophene ring. Each step requires careful optimization to ensure high yields and purity. Recent advances in synthetic methods have led to more efficient routes for preparing this compound, reducing both time and cost.

In conclusion, 3-2-Cyclopropyl-{(9H-fluoren-methoxycarbonyl}amino)acetamido)-3-(thiophen)-propanoic acid (CAS No. 2171574-64-2) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features make it an attractive candidate for drug discovery, antimicrobial applications, and materials science. Ongoing studies continue to uncover new aspects of its chemical behavior and biological activity, further highlighting its importance in modern chemistry.